![molecular formula C12H13IO2Si B2571332 1-[(Trimethylsilyl)ethynyl]-1,2-benziodoxol-3(1H)-one CAS No. 181934-29-2](/img/structure/B2571332.png)
1-[(Trimethylsilyl)ethynyl]-1,2-benziodoxol-3(1H)-one
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Overview
Description
“1-[(Trimethylsilyl)ethynyl]-1,2-benziodoxol-3(1H)-one” is a chemical compound with the molecular formula C12H13IO2Si .
Synthesis Analysis
The synthesis of this compound involves complex chemical reactions . The product is purified by flash chromatography (SiO2, Hexane:EtOAc = 8:1) to afford 2 (92 mg, 0.37 mmol, 93%) as yellow oil .Molecular Structure Analysis
The molecular structure of this compound is based on its molecular formula, C12H13IO2Si . More detailed structural analysis would require additional information or computational chemistry techniques.Chemical Reactions Analysis
This compound is used as a reagent for the ethynylation of keto, cyano, and nitro esters . It’s an exceptional reagent for these types of chemical reactions .Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It should be stored under inert gas at a temperature between 0-10°C . It’s sensitive to light, air, and heat .Scientific Research Applications
Electrophilic Source for Acetylene
1-[(Trimethylsilyl)ethynyl]-1,2-benziodoxol-3(1H)-one (TMS-EBX) is utilized as an electrophilic source of TMS-protected and free acetylene in various chemical syntheses. This reagent is advantageous due to its ability to participate in reactions that require the transfer of an acetylene group under controlled conditions, thereby enhancing the scope of synthetic methodologies in organic chemistry (González, Nicolai, & Waser, 2012).
Alkynylation of Organic Compounds
TMS-EBX has been effectively employed in the alkynylation of various organic substrates. For instance, its application in the gold-catalyzed direct alkynylation of indoles, thiophenes, and anilines exemplifies its utility in the functionalization of heterocycles, an important class of compounds in pharmaceutical and materials chemistry (Brand & Waser, 2012).
Synthesis of Functional Organic Compounds
The reagent has been used to synthesize 1-organosulfonyloxy-1,2-benziodoxol-3-(1H)-ones, which serve as precursors for various functional organic compounds. These compounds can further react with bis(trimethylsilyl)acetylene or cyanotrimethylsilane to form alkynyl or cyano iodonium salts, showcasing the versatility of TMS-EBX in the synthesis of diverse organic molecules (Zhdankin et al., 1994).
Metal-Free Conditions in Organic Reactions
TMS-EBX is significant for its use in metal-free conditions, as demonstrated in the electrophilic α-alkynylation of ketones. This methodology presents an environmentally benign alternative to traditional metal-catalyzed reactions, offering a sustainable approach in organic synthesis (Utaka, Cavalcanti, & Silva, 2014).
Safety and Hazards
properties
IUPAC Name |
1-(2-trimethylsilylethynyl)-1λ3,2-benziodoxol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13IO2Si/c1-16(2,3)9-8-13-11-7-5-4-6-10(11)12(14)15-13/h4-7H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUCCHAADRXRBFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C#CI1C2=CC=CC=C2C(=O)O1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13IO2Si |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
181934-29-2 |
Source
|
Record name | 1-[(Trimethylsilyl)ethynyl]-1,2-benziodoxol-3(1H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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